1-Benzooxazol-5-yl-cyclopropanecarboxylic acid methyl ester
Cat. No. B8282995
M. Wt: 217.22 g/mol
InChI Key: JYYOXXPHMZDANL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07776905B2
Procedure details
To a solution of 1-(3-amino-4-hydroxyphenyl)cyclopropanecarboxylic acid methyl ester (3.00 g, 14.5 mmol) in DMF were added trimethyl orthoformate (5.30 g, 14.5 mmol) and a catalytic amount of p-tolueneslufonic acid monohydrate (0.3 g) at room temperature. The mixture was stirred for 3 hours at room temperature. The mixture was diluted with water and extracted with EtOAc (100 mL×3). The combined organic layers were dried over anhydrous Na2SO4 and evaporated under vacuum to give 1-benzooxazol-5-yl-cyclopropanecarboxylic acid methyl ester (3.1 g), which was directly used in the next step. 1H NMR (CDCl3, 400 MHz) δ 8.09 (s, 1), 7.75 (d, J=1.2 Hz, 1H), 7.53-7.51 (m, 1H), 7.42-7.40 (m, 1H), 3.66 (s, 3H), 1.69-1.67 (m, 2H), 1.27-1.24 (m, 2H).
Quantity
3 g
Type
reactant
Reaction Step One
[Compound]
Name
monohydrate
Quantity
0.3 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]([C:5]1([C:8]2[CH:13]=[CH:12][C:11]([OH:14])=[C:10]([NH2:15])[CH:9]=2)[CH2:7][CH2:6]1)=[O:4].[CH:16](OC)(OC)OC>CN(C=O)C.O>[CH3:1][O:2][C:3]([C:5]1([C:8]2[CH:13]=[CH:12][C:11]3[O:14][CH:16]=[N:15][C:10]=3[CH:9]=2)[CH2:7][CH2:6]1)=[O:4]
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Inputs
Step One
|
Name
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|
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Quantity
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3 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C1(CC1)C1=CC(=C(C=C1)O)N
|
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Name
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|
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Quantity
|
5.3 g
|
|
Type
|
reactant
|
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Smiles
|
C(OC)(OC)OC
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
|
CN(C)C=O
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Step Two
[Compound]
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Name
|
monohydrate
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Quantity
|
0.3 g
|
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Type
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reactant
|
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Smiles
|
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Step Three
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
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Details
|
The mixture was stirred for 3 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
at room temperature
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with EtOAc (100 mL×3)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The combined organic layers were dried over anhydrous Na2SO4
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CUSTOM
|
Type
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CUSTOM
|
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Details
|
evaporated under vacuum
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
|
COC(=O)C1(CC1)C=1C=CC2=C(N=CO2)C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 98.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
